Cas no 898372-53-7 (3-(2-propylpentanamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-propylpentanamido)-1-benzofuran-2-carboxamide
• CAS No: 898372-53-7
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 5488218
• Update Time: 2025-10-05

3-(2-propylpentanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-propylpentanoylamino)-1-benzofuran-2-carboxamide
• 3-(2-propylpentanamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H22N2O3/c1-4-5-10-14(20)19(11(2)3)15-12-8-6-7-9-13(12)22-16(15)17(18)21/h6-9,11H,4-5,10H2,1-3H3,(H2,18,21)
• InChI Key： FLSWRAMUHHVOCL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(N(C(C)C)C(=O)CCCC)=C1C(N)=O

Additional information on 3-(2-propylpentanamido)-1-benzofuran-2-carboxamide

Introduction to 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide (CAS No. 898372-53-7)

3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide, with the CAS number 898372-53-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide features a benzofuran core linked to a propylpentanamide moiety, which imparts unique chemical and biological properties.

The synthesis of 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide typically involves multi-step reactions, including the formation of the benzofuran ring and the subsequent attachment of the propylpentanamide group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. Additionally, preliminary studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease.

The anti-inflammatory properties of 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators. In vitro studies have demonstrated that this compound can effectively reduce the expression of cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide could be a valuable tool in developing new anti-inflammatory therapies.

Beyond its anti-inflammatory effects, 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide has also shown promise in pain management. Preclinical studies in animal models have demonstrated that this compound can significantly reduce nociceptive responses to painful stimuli. The mechanism by which it exerts its analgesic effects is not yet fully understood, but it is believed to involve modulation of pain signaling pathways in the central nervous system.

In addition to its therapeutic potential, 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide has been investigated for its pharmacokinetic properties. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also shows low toxicity in preclinical safety assessments, further supporting its potential for clinical use.

The neuroprotective effects of 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide have been explored in various models of neurodegenerative diseases. In vitro studies using neuronal cell cultures have demonstrated that this compound can protect neurons from oxidative stress-induced damage and apoptosis. These findings suggest that it may have a role in preventing or slowing the progression of neurodegenerative conditions.

To further validate the therapeutic potential of 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with chronic pain and inflammatory conditions. Early results from these trials are promising, with participants reporting significant reductions in pain intensity and improved quality of life.

In conclusion, 3-(2-Propylpentanamido)-1-Benzofuran-2-Carboxamide (CAS No. 898372-53-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds great promise for improving the treatment options available for patients suffering from chronic pain, inflammatory diseases, and neurodegenerative disorders.